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Compound of Interest

Compound Name:
Ethyl 3-bromothiophene-2-

glyoxylate

CAS No.: 70596-02-0

Cat. No.: B1316966 Get Quote

Ethyl 3-bromothiophene-2-glyoxylate is a bifunctional heterocyclic compound featuring a

thiophene core, a reactive bromine atom, and an α-ketoester moiety. The thiophene ring is a

privileged scaffold in medicinal chemistry, present in numerous approved drugs and clinical

candidates due to its ability to act as a bioisostere of a phenyl ring while offering unique

metabolic profiles and interaction capabilities.[1][2][3] The glyoxylate functional group, in

particular, serves as a versatile synthetic handle for constructing more complex molecular

architectures, making this compound a valuable starting material in drug discovery campaigns.

[4]

For professionals in pharmaceutical development, the precise characterization of physical

properties such as boiling point and density is not a mere academic exercise. These

parameters are fundamental to process development, ensuring reproducibility, safety, and

quality. Accurate density values are critical for converting mass to volume for stoichiometric

calculations in multi-kilogram scale-ups, while the boiling point is a crucial parameter for

designing purification protocols like vacuum distillation and for assessing the thermal stability of

the compound.

This guide provides a comprehensive overview of the known and estimated physicochemical

properties of Ethyl 3-Bromothiophene-2-Glyoxylate, along with detailed, field-proven

methodologies for their experimental determination.
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Section 1: Physicochemical Property Profile
As of the date of this document, specific experimentally-derived data for the boiling point and

density of ethyl 3-bromothiophene-2-glyoxylate are not widely available in public chemical

databases. This is common for specialized research chemicals. However, we can establish a

reliable estimate by analyzing structurally related compounds.

The primary structural analogues are Ethyl 3-bromothiophene-2-carboxylate (lacking the α-keto

group) and Ethyl thiophene-2-glyoxylate (lacking the 3-bromo substituent).

Property
Ethyl 3-
bromothiophene-2-
glyoxylate (Target)

Ethyl 3-
bromothiophene-2-
carboxylate
(Analogue 1)

Ethyl thiophene-2-
glyoxylate
(Analogue 2)

Molecular Formula C₇H₇BrO₃S C₇H₇BrO₂S C₈H₈O₃S

Molecular Weight 251.10 g/mol 235.10 g/mol [5] 184.21 g/mol

Boiling Point Est. >260 °C (atm)
~258 °C (Predicted

Average)[6]

102-110 °C @ 0.8

mmHg

Density Est. >1.55 g/cm³
~1.53 g/cm³

(Predicted Average)[6]
1.25 g/cm³

Expert Analysis: The addition of the α-keto group in the target molecule compared to Analogue

1 introduces an additional polar center, which will significantly increase dipole-dipole

interactions and, consequently, elevate both the boiling point and density. The bromine atom in

the target molecule, when compared to Analogue 2, substantially increases the molecular

weight and polarizability, leading to stronger van der Waals forces and a much higher boiling

point and density. Therefore, the experimental values for Ethyl 3-Bromothiophene-2-
Glyoxylate are expected to be higher than those of both analogues.

Section 2: Experimental Determination of Boiling
Point
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Given the anticipated high boiling point (>250 °C), decomposition is a potential risk when

attempting to measure at atmospheric pressure. The recommended approach for a valuable

research compound is a micro-scale technique, which minimizes sample usage and thermal

stress.

Theoretical Basis
A liquid boils when its vapor pressure equals the surrounding atmospheric pressure.[7] Factors

that increase intermolecular forces—such as increased molecular weight, reduced branching,

and greater polarity—will raise a compound's boiling point because more energy is required to

overcome these forces and enter the gas phase.[8]

Recommended Methodology: Micro-Scale Determination
(Thiele Tube Method)
This method is the gold standard for determining the boiling point of small quantities of liquid

(less than 0.5 mL).[9]

Protocol:

Sample Preparation: Add approximately 0.2-0.3 mL of ethyl 3-bromothiophene-2-
glyoxylate into a small diameter test tube (e.g., a 75x10 mm tube).

Capillary Insertion: Take a standard melting point capillary tube and seal one end in a flame.

Place the capillary tube into the test tube with the open end down.

Apparatus Assembly: Attach the test tube to a thermometer using a rubber band or wire,

ensuring the bottom of the test tube is aligned with the thermometer's bulb.

Heating: Clamp the assembly in a Thiele tube filled with a high-boiling heat transfer fluid

(e.g., mineral oil or silicone oil) so that the heat transfer fluid level is above the top of the

sample but below the opening of the test tube.

Observation (Heating Phase): Gently heat the side arm of the Thiele tube. As the

temperature rises, air trapped in the capillary will expand and exit as a slow stream of

bubbles.
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Reaching the Boiling Point: Continue to heat slowly until a rapid and continuous stream of

bubbles emerges from the capillary tip. This indicates that the air has been replaced by the

compound's vapor and the sample's vapor pressure is overcoming the external pressure.

Observation (Cooling Phase): Remove the heat source and allow the apparatus to cool

slowly. The rate of bubbling will decrease.

Recording the Boiling Point: The precise moment the bubbling stops and the liquid just

begins to be drawn back into the capillary tube is the boiling point. At this instant, the vapor

pressure inside the capillary equals the external atmospheric pressure. Record this

temperature.[9]
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Caption: Workflow for micro-scale boiling point determination.
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Section 3: Experimental Determination of Density
Density (ρ) is a fundamental physical property defined as the mass of a substance per unit

volume.[10] For high-purity liquid reagents used in drug synthesis, it is an essential

specification for quality control and for accurate dispensing.

Theoretical Basis
The density of a liquid is dependent on temperature; for most organic liquids, density

decreases as temperature increases due to volume expansion.[10] Therefore, it is critical to

record the temperature at which the density is measured. The method described here relies on

accurately measuring the mass of a precisely known volume of liquid.

Recommended Methodology: Volumetric Flask /
Pycnometer Method
This gravimetric method is highly accurate and requires only a calibrated volumetric flask (or a

pycnometer for higher precision) and an analytical balance.

Protocol:

Select and Clean Glassware: Choose a Class A volumetric flask of appropriate size (e.g.,

1.00 mL or 5.00 mL). Clean the flask thoroughly with a suitable solvent (e.g., acetone) and

dry it completely.

Tare Mass: Carefully weigh the empty, dry volumetric flask with its stopper on an analytical

balance. Record this mass as m₁.

Sample Filling: Using a pipette, carefully fill the flask with ethyl 3-bromothiophene-2-
glyoxylate until the bottom of the meniscus is precisely on the calibration mark.

Equilibration & Weighing: Stopper the flask and allow it to sit for 5-10 minutes to ensure it is

at thermal equilibrium with the room. Record the ambient temperature. Weigh the filled flask

and record the mass as m₂.

Calculation:
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Mass of the liquid (m_liquid) = m₂ - m₁

Volume of the liquid (V_liquid) = Calibrated volume of the flask (e.g., 1.000 mL)

Density (ρ) = m_liquid / V_liquid

Validation: For self-validation, perform the measurement in triplicate to ensure precision. The

standard deviation of the measurements should be acceptably low.
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Caption: The role of physical properties in the drug discovery workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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